Cas no 899954-48-4 (N-2-(cyclohex-1-en-1-yl)ethyl-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899954-48-4
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 5489851
• Update Time: 2025-07-09

N-2-(cyclohex-1-en-1-yl)ethyl-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-2(3H)-propanamide, N-[2-(1-cyclohexen-1-yl)ethyl]-3-oxo-, 1,1-dioxide
• N-2-(cyclohex-1-en-1-yl)ethyl-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• Inchi： 1S/C18H22N2O4S/c21-17(19-12-10-14-6-2-1-3-7-14)11-13-20-18(22)15-8-4-5-9-16(15)25(20,23)24/h4-6,8-9H,1-3,7,10-13H2,(H,19,21)
• InChI Key： JUENGTIIIGKKFS-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CCC(NCCC1CCCCC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Introduction to N-2-(cyclohex-1-en-1-yl)ethyl-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS No: 899954-48-4)

N-2-(cyclohex-1-en-1-yl)ethyl-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide, identified by its CAS number 899954-48-4, is a complex organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development. The unique structural features of this molecule, particularly the presence of a cyclohexenyl moiety and a benzothiazole derivative, contribute to its potential pharmacological properties.

The molecular structure of N-2-(cyclohex-1-en-1-yl)ethyl-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide consists of multiple functional groups that are known to interact with biological targets. The cyclohexenyl group provides a rigid aromatic framework that can enhance the binding affinity of the molecule to its intended biological receptors. Additionally, the benzothiazole ring is a well-known pharmacophore that is frequently encountered in medicinal chemistry due to its ability to modulate various biological pathways.

In recent years, there has been growing interest in the development of novel compounds that target inflammation and immune responses. The benzothiazole derivative in N-2-(cyclohex-1-en-1-yl)ethyl-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide has been shown to possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. This has led to its investigation as a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's structural complexity suggests that it may exhibit multiple modes of action. The presence of both hydrophobic and hydrophilic regions in its structure allows it to interact with both lipid and water-based environments within cells. This dual interaction capability is crucial for compounds that aim to penetrate cellular membranes and reach their intracellular targets effectively.

Recent studies have also highlighted the importance of molecular chirality in drug design. The cyclohexenyl group in N-2-(cyclohexenyl)ethyl side chain introduces stereogenic centers that can lead to different enantiomers with varying biological activities. Research is ongoing to determine the optimal stereochemical configuration for maximizing therapeutic efficacy while minimizing potential side effects.

The synthesis of N-2-(cyclohexenyl)ethyl side chains presents unique challenges due to their cyclic structure. However， advances in synthetic methodologies have made it possible to construct these moieties with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds required for this structure.

The benzothiazole core of this compound has been extensively studied for its antimicrobial properties. Modifications to the ring system have been explored to enhance activity against resistant strains of bacteria and fungi. The 1λ6 moiety within the benzothiazole ring is particularly interesting as it has been shown to disrupt bacterial cell wall synthesis.

In conclusion， N-2-(cyclohexenyl)ethyl-3-(trioxo-_{subscript">dihydro-subscript">benzothiazol-subscript} ^/lambda6,
                                     899954-48-)propanamide (CAS No: 899954-48-) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development into novel therapeutic agents.